![molecular formula C23H25NO4 B6230415 3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid CAS No. 954225-72-0](/img/no-structure.png)
3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
Overview
Description
This compound is a derivative of propanoic acid . It has a cyclopentyl group attached to the third carbon atom and an amino group that is further functionalized with a fluorenylmethyloxycarbonyl (Fmoc) group . The Fmoc group is a common protecting group used in peptide synthesis .
Molecular Structure Analysis
The molecular structure of this compound includes a propanoic acid backbone with a cyclopentyl group and an Fmoc-protected amino group . The Fmoc group consists of a fluorene core, which is a tricyclic aromatic system, attached to a methoxy carbonyl group .Chemical Reactions Analysis
As for the chemical reactions, this compound, like other amino acids, could potentially undergo reactions at the carboxylic acid group (such as esterification or amide formation) or at the amino group (after removal of the Fmoc protecting group) .Scientific Research Applications
Biomass-Derived Levulinic Acid in Drug Synthesis
Levulinic acid (LEV), a biomass-derived compound with carbonyl and carboxyl functional groups, demonstrates flexibility and diversity in drug synthesis. It serves as a raw material for synthesizing a variety of chemicals, including pharmaceutical intermediates. LEV derivatives are explored for cancer treatment, medical materials, and other medical fields, indicating its potential in making drug synthesis more cost-effective and environmentally friendly (Zhang et al., 2021).
Glycyrrhetinic Acid in Anticancer Agents
Glycyrrhetinic acids (GAs), extracted from licorice, possess numerous biological properties and are used as scaffolds for anticancer agents. Their structural features are crucial for cytotoxic effects against various cancer cells, highlighting the potential of natural compounds with specific functional groups in drug development (Hussain et al., 2021).
Phosphonic Acid in Various Applications
Phosphonic acids, characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom, find applications across chemistry, biology, and physics. They are used in drug development, bone targeting, and the design of hybrid materials, underscoring the importance of compounds with specific functional groups in diverse research fields (Sevrain et al., 2017).
Carboxylic Acids as Biorenewable Chemicals
Carboxylic acids, due to their structural similarity to the phosphate moiety, are explored for their bioactive properties and use in producing industrial chemicals via microbial engineering. Their role as microbial inhibitors also indicates the potential for metabolic engineering to enhance microbial tolerance for industrial applications (Jarboe et al., 2013).
Mechanism of Action
Target of Action
The primary target of 3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid is dipeptidyl peptidases , such as fibroblast activation protein (FAP) . These enzymes are involved in the activation of polypeptide hormones and chemokines .
Mode of Action
This compound acts as a dipeptidyl peptidase inhibitor . It inhibits dipeptidyl peptidases by cleaving N-terminal Xaa-Pro or Xaa-Ala residues . This results in the stimulation of cytokine and chemokine production, leading to specific T-cell immunity and T-cell-dependent activity .
Biochemical Pathways
The inhibition of dipeptidyl peptidases affects the activation of polypeptide hormones and chemokines . This can stimulate the production of colony-stimulating factors, such as granulocyte colony-stimulating factor (G-CSF), resulting in the stimulation of hematopoiesis .
Pharmacokinetics
Its solubility in dmso is reported to be 100 mg/ml , which could potentially influence its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action include the stimulation of cytokine and chemokine production, enhancement of specific T-cell immunity, T-cell-dependent activity, and stimulation of hematopoiesis .
Action Environment
It is known to be stable at room temperature , suggesting that it may be relatively resistant to environmental changes.
Future Directions
The future directions for this compound could involve further exploration of its potential uses in peptide synthesis, given the presence of the Fmoc-protected amino group . Additionally, modifications to the cyclopentyl group could yield a variety of analogs with potentially interesting properties .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is then removed, and the amine group is deprotected. The resulting amine is then coupled with the appropriate acid to form the final product.", "Starting Materials": [ "Cyclopentylamine", "9H-Fluorene-9-methanol", "Di-tert-butyl dicarbonate", "3-bromopropionic acid", "N,N'-Dicyclohexylcarbodiimide", "Dimethylformamide", "Methanol", "Dichloromethane", "Triethylamine", "Hydrochloric acid" ], "Reaction": [ "Protection of the amine group with di-tert-butyl dicarbonate in dichloromethane and triethylamine", "Introduction of the Fmoc protecting group with Fmoc-Cl in dimethylformamide and triethylamine", "Removal of the Fmoc group with 20% piperidine in dimethylformamide", "Deprotection of the amine group with hydrochloric acid in methanol", "Coupling of the resulting amine with 3-bromopropionic acid and N,N'-dicyclohexylcarbodiimide in dichloromethane and dimethylformamide" ] } | |
CAS RN |
954225-72-0 |
Molecular Formula |
C23H25NO4 |
Molecular Weight |
379.4 |
Purity |
88 |
Origin of Product |
United States |
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